molecular formula C18H17NO3 B8568443 2-[4-(4-Hydroxyphenyl)butyl]isoindole-1,3-dione CAS No. 847200-99-1

2-[4-(4-Hydroxyphenyl)butyl]isoindole-1,3-dione

Cat. No.: B8568443
CAS No.: 847200-99-1
M. Wt: 295.3 g/mol
InChI Key: RLQSXHCAMRFKEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[4-(4-Hydroxyphenyl)butyl]isoindole-1,3-dione is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

847200-99-1

Molecular Formula

C18H17NO3

Molecular Weight

295.3 g/mol

IUPAC Name

2-[4-(4-hydroxyphenyl)butyl]isoindole-1,3-dione

InChI

InChI=1S/C18H17NO3/c20-14-10-8-13(9-11-14)5-3-4-12-19-17(21)15-6-1-2-7-16(15)18(19)22/h1-2,6-11,20H,3-5,12H2

InChI Key

RLQSXHCAMRFKEL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)CCCCC3=CC=C(C=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(4-aminobutyl)phenol hydrobromide 6 (8.2 g, 33.5 mmol), phthalic anhydride 7 (5.0 g, 33.8 mmol), and triethylamine (4.6 mL, 33.5 mmol) in chloroform (50 mL) was stirred at reflux for 18 h, cooled to room temperature and concentrated by rotary evaporation. The residue was dissolved in acetic acid (50 mL) and stirred at 100° C. for 3 h. Solvent was evaporated and the resulting residue was purified by flash silica gel column chromatography eluting with CH2Cl2/EtOAc/hexanes (8:1:1, v/v) to give the desired product 8 as a white powder (4.1 g, 41% yield). 1H NMR (300 MHz, DMSO-d6) δ 1.57 (m, 4H), 2.46 (m, 2H), 3.58 (m, 2H), 6.64 (d, 2H), 6.95 (d, 2H), 7.82 (m, 4H), 9.12 (s, 1H). m/z (ESI): 296 [C18H17NO3+H]+.
Quantity
8.2 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.6 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
41%

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